Cas no 189-92-4 (Phenaleno[1,9-gh]quinoline)

Phenaleno[1,9-gh]quinoline structure
Phenaleno[1,9-gh]quinoline structure
Product Name:Phenaleno[1,9-gh]quinoline
CAS No:189-92-4
MF:C19H11N
MW:253.297344446182
CID:152957
PubChem ID:12435805
Update Time:2025-04-19

Phenaleno[1,9-gh]quinoline Chemical and Physical Properties

Names and Identifiers

    • Phenaleno[1,9-gh]quinoline
    • (-)-spathulenol
    • (+)-spathulenol
    • (1R,4S,5R,6R,7R)-aromadendr-10(14)-en-4-ol
    • 10'-Apocarotenal
    • 10-Azabenz[a]pyrene
    • 10-Azabenzo[a]pyrene
    • 4,9,13-trimethyl-15-(2,6,6-trimethylcyclohex-1-enyl)pentadeca-2,4,6,8,10,12,14-heptaenal
    • AC1O517J
    • C20695
    • CHEBI:53153
    • CPD-13368
    • Phenaleno[1,9-gh]chinolin
    • Pyrido-2',3':3,4-pyren, Pyrenolin
    • Spathulenol
    • pyrenoline
    • Brn 0014606
    • 10-Azabenzopyrene
    • PHENALENOQUINOLINE
    • 3-azabenzo(d)pyrene
    • Pyrido(2',3':4)pyrene
    • pyreno(1,2-b)pyridine
    • phenaleno(1,9-gh)quinoline
    • 10-Azabenzo(a)pyrene
    • 10-AZABENZO (a) PYRENE (purity)
    • DTXSID10172282
    • 10-Azabenzo[a]pyrene, BCR(R) certified Reference Material
    • 2VY2X6M7F8
    • NS00014406
    • Q63392236
    • pyreno[1,2-b]pyridine
    • 24407-49-6
    • 189-92-4
    • SCHEMBL17733175
    • J-015505
    • Inchi: 1S/C19H11N/c1-3-12-6-7-14-11-15-5-2-10-20-19(15)16-9-8-13(4-1)17(12)18(14)16/h1-11H
    • InChI Key: BYFIUFNRSNKODH-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=C3C=CC4=CC=CC5C=CC(C=12)=C3C=54

Computed Properties

  • Exact Mass: 253.08923
  • Monoisotopic Mass: 253.089149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 5.3

Experimental Properties

  • Density: 0.9510 (rough estimate)
  • Melting Point: 152.5°C
  • Boiling Point: 386.5°C (rough estimate)
  • Flash Point: 216.9°C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 12.89
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